Cas no 2172097-43-5 (5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172097-43-5
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6206767
• PubChem ID: 165750940
• Update Time: 2025-10-31

5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro5.6dodecane
• 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro[5.6]dodecane
• 2172097-43-5
• EN300-1639189

• Inchi： 1S/C16H29NO/c1-13-4-3-8-16(9-7-13)15(17-10-11-18-16)12-14-5-2-6-14/h13-15,17H,2-12H2,1H3
• InChI Key： OKEWJLIBQLUEST-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCC2)C21CCCC(C)CC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro5.6dodecane

5-(Cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro[5.6]dodecane (CAS No. 2172097-43-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro[5.6]dodecane (CAS No. 2172097-43-5) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique 1-oxa-4-azaspiro[5.6]dodecane framework, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are particularly intrigued by its cyclobutylmethyl and methyl substituents, which contribute to its stereochemical complexity and functional versatility.

The compound's spirocyclic architecture is a focal point for modern medicinal chemistry, as such structures often exhibit enhanced bioavailability and target selectivity. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of spirocycles like 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro[5.6]dodecane in addressing challenges related to CNS drug delivery and GPCR modulation. These keywords are frequently searched in academic and industrial databases, reflecting the growing demand for innovative scaffolds in therapeutics.

From a synthetic perspective, the CAS No. 2172097-43-5 compound presents intriguing challenges. Its spiro[5.6]dodecane core requires precise ring-closing strategies, often involving metathesis reactions or intramolecular cyclizations. The incorporation of the cyclobutylmethyl group further demands careful optimization of steric and electronic effects. Such synthetic hurdles are a hot topic in organic synthesis forums and patent literature, where researchers share methodologies to improve yields and scalability.

Beyond pharmaceuticals, 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro[5.6]dodecane has potential applications in agrochemicals and functional materials. Its rigid spirocyclic framework could serve as a building block for liquid crystals or metal-organic frameworks (MOFs), aligning with the surge in interest for sustainable materials. These applications are often explored in conjunction with green chemistry principles, another highly searched term in scientific circles.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The latter is particularly valuable for confirming the spirocyclic conformation and substituent orientation. These methods are frequently discussed in analytical chemistry webinars and research publications, underscoring their relevance to modern chemical analysis.

In summary, 5-(cyclobutylmethyl)-9-methyl-1-oxa-4-azaspiro[5.6]dodecane (CAS No. 2172097-43-5) represents a compelling case study in the intersection of structural complexity and functional utility. Its exploration aligns with contemporary research priorities, including fragment-based drug discovery and molecular diversity-oriented synthesis. As the scientific community continues to unravel its potential, this compound is poised to remain a topic of vibrant discussion and innovation.